Cas no 1429253-03-1 (3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole)

• Product Name: 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole
• CAS No: 1429253-03-1
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 6025540
• PubChem ID: 66020923
• Update Time: 2025-05-19

3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS015363153
• 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole
• 1429253-03-1
• 3-tert-butyl-5-chloro-1-phenylpyrazole
• EN300-6740057

• Inchi： 1S/C13H15ClN2/c1-13(2,3)11-9-12(14)16(15-11)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： UOPGUHBAMMMCJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)(C)C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole

3-Tert-butyl-5-chloro-1-phenyl-1H-pyrazole: A Comprehensive Overview

The compound 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole, identified by the CAS number 1429253-03-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered rings containing two nitrogen atoms. The substitution pattern of this molecule, featuring a tert-butyl group at position 3, a chlorine atom at position 5, and a phenyl group at position 1, confers unique electronic and steric properties that make it highly versatile.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material science. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that pyrazoles can act as potent inhibitors of certain kinases, making them promising candidates for anti-cancer therapies. The presence of electron-withdrawing groups like chlorine and bulky substituents like tert-butyl in 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole enhances its ability to interact with biological targets, thereby increasing its bioactivity.

In terms of synthesis, the preparation of 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole typically involves a multi-step process. One common approach is the condensation of an appropriate aldehyde with hydrazine derivatives in the presence of an acid catalyst. The substitution pattern can be controlled by carefully selecting the starting materials and reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

The application of 3-tert-butyl-5-chloro-1-phenyl-1H-pyrazole extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in organic electronics. For example, studies have shown that pyrazole derivatives can be used as hole transport materials in organic light-emitting diodes (OLEDs), improving device efficiency and stability. The bulky tert-butyl group in this compound helps to modulate the electronic properties, making it suitable for such applications.

From a toxicological perspective, understanding the safety profile of 3-tert-butyl-5-chloro-1-phencylpyrazole is crucial for its safe handling and use. Recent research has focused on evaluating its acute and chronic toxicity profiles using in vitro and in vivo models. Preliminary findings suggest that while the compound exhibits moderate toxicity, its risks can be effectively managed through proper handling protocols.

In conclusion, 3-Tert-butyl_5-chloro_1_phenyl_1H-pyrazole, with its unique structure and versatile properties, represents a valuable compound with broad applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in contemporary chemical research.